Cas no 2097555-05-8 (4-(Benzyl)iMinoMethylphenylboronic acid pinacol ester)

• Product Name: 4-(Benzyl)iMinoMethylphenylboronic acid pinacol ester
• CAS No: 2097555-05-8
• MF: C₂₀H₂₄BNO₂
• MW: 321.22106552124
• MDL: MFCD23381612
• CID: 4673137
• Update Time: 2025-10-30

4-(Benzyl)iMinoMethylphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyl)iminomethyl phenyl-boronic acid pinacol ester
• (E)-benzyl({[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methylidene})amine
• Benzenemethanamine, N-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methylene]-
• N-Benzyl-1-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanimine
• 4-(Benzyl)Iminomethylphenylboronic Acid Pinacol Ester
• 4-(Benzyl)iMinoMethylphenylboronic acid pinacol ester

• MDL： MFCD23381612
• Inchi： 1S/C20H24BNO2/c1-19(2)20(3,4)24-21(23-19)18-12-10-17(11-13-18)15-22-14-16-8-6-5-7-9-16/h5-13,15H,14H2,1-4H3
• InChI Key： IOTMQCIVEHNGQC-UHFFFAOYSA-N
• SMILES： C1(CN=CC2=CC=C(B3OC(C)(C)C(C)(C)O3)C=C2)=CC=CC=C1

4-(Benzyl)iMinoMethylphenylboronic acid pinacol ester Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on 4-(Benzyl)iMinoMethylphenylboronic acid pinacol ester

Comprehensive Overview of 4-(Benzyl)iMinoMethylphenylboronic acid pinacol ester (CAS No. 2097555-05-8)

4-(Benzyl)iMinoMethylphenylboronic acid pinacol ester (CAS No. 2097555-05-8) is a specialized boronic acid ester compound widely utilized in organic synthesis, pharmaceutical research, and material science. Its unique molecular structure, featuring a benzyliminomethyl group and a pinacol ester moiety, makes it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. This compound has gained attention due to its stability, solubility, and compatibility with diverse reaction conditions, aligning with the growing demand for efficient coupling reagents in drug discovery.

Recent trends in organic chemistry highlight the importance of boron-containing compounds, particularly in the development of bioconjugates and PET imaging agents. Searches for "boronic acid derivatives in drug design" and "pinacol ester applications" have surged, reflecting the compound's relevance. The benzyliminomethyl functional group further enhances its utility in constructing nitrogen-rich scaffolds, a key focus in medicinal chemistry for targeting enzymes and receptors. Researchers also explore its role in metal-organic frameworks (MOFs), a hot topic in materials science.

From a synthetic perspective, 4-(Benzyl)iMinoMethylphenylboronic acid pinacol ester offers advantages such as air stability and ease of handling, addressing common challenges in organoboron chemistry. Its compatibility with green solvents (e.g., ethanol, water) aligns with the industry's shift toward sustainable synthesis, a frequently searched term. Analytical techniques like NMR spectroscopy and HPLC purity testing confirm its structural integrity, ensuring reproducibility—a critical factor for laboratories prioritizing QC/QA compliance.

In pharmaceutical applications, this compound serves as a precursor for biologically active molecules, including kinase inhibitors and antiviral agents. The rise in searches for "boronic acids in cancer therapy" underscores its potential. Additionally, its pinacol protection strategy mitigates unwanted side reactions, a feature highlighted in forums discussing "protecting groups in multistep synthesis."

For suppliers and manufacturers, CAS No. 2097555-05-8 represents a high-value niche product. SEO data reveals queries like "buy benzyliminomethylphenylboronic ester" and "custom boron reagents," emphasizing commercial interest. Proper storage recommendations (e.g., argon atmosphere, low temperature) and MSDS documentation are essential for maintaining product quality, topics often searched by procurement specialists.

In summary, 4-(Benzyl)iMinoMethylphenylboronic acid pinacol ester bridges multiple disciplines, from catalysis to drug development. Its alignment with trending search terms like "advanced boronic esters" and "pharmaceutical intermediates" ensures continued relevance in scientific and industrial communities.